Cas no 131288-67-0 ((2S)-2-amino-3-cyclohexylpropan-1-ol)

• Product Name: (2S)-2-amino-3-cyclohexylpropan-1-ol
• CAS No: 131288-67-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00191731
• CID: 136610
• Update Time: 2025-11-02

(2S)-2-amino-3-cyclohexylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-cyclohexylpropan-1-ol
• (2S)-2-amino-3-cyclohexylpropan-1-ol
• (S)-(+)-2-AMINO-3-CYCLOHEXYL-PROPAN-1-OL
• (S)-2-Amino-3-cyclohexyl-1-propanol
• Cyclohexanepropanol, b-amino-, (bS)-
• (2S)-2-amino-3-cyclohexyl-1-propanol(SALTDATA: HCl)
• 1-Hydroxy-2-Amino-3-Cyclohexylpropane
• H-CHA-OL
• H-PHE(HEXAHYDRO)-OL
• L-CYCLOHEXYLALANINOL
• ()-cyclohexylalaninol
• (S)-CYCLOHEXYLALANINOL
• (S)-b-AMino-cyclohexanepropanol HCl
• (2S)-2-amino-3-cyclohexyl-1-propanol
• (S)-2-AMINO-3-CYCLOHEXYL-PROPAN-1-OL

• MDL： MFCD00191731
• Inchi： 1S/C9H19NO/c10-9(7-11)6-8-4-2-1-3-5-8/h8-9,11H,1-7,10H2/t9-/m0/s1
• InChI Key： QWDRYURVUDZKSG-VIFPVBQESA-N
• SMILES： OC[C@H](CC1CCCCC1)N

Computed Properties

• Exact Mass: 157.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.25000
• LogP: 1.97670

(2S)-2-amino-3-cyclohexylpropan-1-ol Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2S)-2-amino-3-cyclohexylpropan-1-ol

Recent Advances in the Study of (2S)-2-amino-3-cyclohexylpropan-1-ol and Its Applications in Chemical Biology and Medicine

The compound (2S)-2-amino-3-cyclohexylpropan-1-ol, with the CAS number 131288-67-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amino alcohol serves as a key intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents. Recent studies have explored its role in the development of novel enzyme inhibitors, receptor modulators, and drug candidates targeting a range of diseases, from infectious diseases to neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2S)-2-amino-3-cyclohexylpropan-1-ol as a building block for the synthesis of potent protease inhibitors. The researchers utilized this compound to develop a series of novel inhibitors targeting the main protease of SARS-CoV-2, showing promising in vitro activity with IC50 values in the low micromolar range. The structural flexibility of the cyclohexyl moiety was found to be particularly advantageous for optimizing binding interactions with the viral protease's active site.

In the field of neuroscience, a recent Nature Chemical Biology publication highlighted the use of (2S)-2-amino-3-cyclohexylpropan-1-ol derivatives as modulators of glutamate receptors. The study revealed that specific derivatives could selectively target metabotropic glutamate receptors (mGluRs) with high affinity, offering potential therapeutic avenues for neurological conditions such as Parkinson's disease and schizophrenia. The researchers employed advanced molecular modeling techniques to elucidate the structural basis for this selectivity.

From a synthetic chemistry perspective, several innovative approaches to the production of (2S)-2-amino-3-cyclohexylpropan-1-ol have been reported. A 2024 paper in Organic Process Research & Development described a biocatalytic route using engineered aminotransferases, achieving excellent enantioselectivity (>99% ee) and high yield (85%). This green chemistry approach represents a significant improvement over traditional synthetic methods, offering both environmental and economic benefits for large-scale production.

The pharmaceutical industry has shown growing interest in this compound, with multiple patent applications filed in recent years covering various derivatives and their therapeutic applications. One notable example is a 2023 patent (WO202318765A1) describing novel (2S)-2-amino-3-cyclohexylpropan-1-ol-based compounds as potential anticancer agents, demonstrating potent activity against several cancer cell lines in preclinical studies.

Looking forward, the unique structural features of (2S)-2-amino-3-cyclohexylpropan-1-ol continue to inspire new research directions. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and other targeted protein degradation strategies, as well as its potential in the development of novel antibiotic scaffolds to address antimicrobial resistance challenges.